![molecular formula C14H10BrN3O B494350 2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone CAS No. 163729-26-8](/img/structure/B494350.png)
2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone
Overview
Description
2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a type of organic compound that is widely used in the synthesis of various materials such as polymers, dyes, and pharmaceuticals.
Scientific Research Applications
Anticonvulsant and Anti-inflammatory Applications
- Anticonvulsant and Anti-inflammatory Properties : A study synthesized derivatives of benzotriazole and benzofuran-based heterocycles, including 1-(benzofuran-2-yl)-2-(benzotriazol-1-yl)ethanone, and found them to possess anticonvulsant and anti-inflammatory activities. These compounds act similarly to selective COX-2 inhibitors (Dawood et al., 2006).
Synthesis and Antibacterial Activity
- Metal(II) Complexes with Antibacterial Activity : The synthesis of metal(II) complexes using a compound similar to 2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone showed notable antibacterial activity, particularly the Cu(II) complex (Desai & Parekh, 2021).
Efficient Syntheses in Solvent-Free Conditions
- Efficient Synthesis Methods : Bis(benzotriazolyl)ethanones were synthesized efficiently in solvent-free thermal and aqueous media conditions. This process boasts advantages like short reaction time and excellent yields (Mosslemin & Movahhed, 2012).
Immunosuppressive and Antitumor Properties
- Immunosuppressive and Antitumor Activities : Compounds structurally related to 2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone showed significant immunosuppressive and antitumor activities, especially against colon carcinoma, hepatocellular carcinoma, and lymphoblastic leukemia cells (Abdel‐Aziz et al., 2011).
Crystal Structure Analysis
- Crystal Structure Analysis : The crystal structure of a similar compound, 2‐(1H‐Benzotriazol‐1‐yl)‐3‐(4‐chlorophenyl)‐3‐hydroxy‐N‐phenylprop‐2‐enethioamide, was analyzed to understand its inter- and intramolecular interactions (Xu et al., 2005).
Antituberculosis and Cytotoxicity Studies
- Antituberculosis and Cytotoxicity : Certain derivatives of benzotriazole were synthesized and showed significant in vitro antituberculosis activity, with minimal cytotoxic effects (Chitra et al., 2011).
Heme Oxygenase Inhibition
- Inhibition of Heme Oxygenases : A study focused on designing selective inhibitors of heme oxygenases using derivatives of 1-aryl-2-(1H-imidazol-1-yl/1H-1,2,4-triazol-1-yl)ethanones, demonstrating potential pharmacological and therapeutic applications (Roman et al., 2010).
properties
IUPAC Name |
2-(benzotriazol-1-yl)-1-(4-bromophenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN3O/c15-11-7-5-10(6-8-11)14(19)9-18-13-4-2-1-3-12(13)16-17-18/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGUSWIHOGHPDPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CC(=O)C3=CC=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401320215 | |
Record name | 2-(benzotriazol-1-yl)-1-(4-bromophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401320215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24805687 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(Benzotriazol-1-yl)-1-(4-bromophenyl)ethanone | |
CAS RN |
163729-26-8 | |
Record name | 2-(benzotriazol-1-yl)-1-(4-bromophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401320215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.